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Compound of Interest

Compound Name: DC4 universal

Cat. No.: B1166284

This document provides essential safety and logistical information for the proper disposal of
DC4 Electrical Insulating Compound, a silicone-based grease also marketed as Molykote 4.
The following procedures are designed to ensure the safe handling and disposal of this
material in a laboratory setting, aligning with best practices for chemical and laboratory safety.

l. Product Identification and Hazard Assessment

DC4 Electrical Insulating Compound is a translucent, grease-like material composed of
polydimethyl silicone fluids and an inert silica filler.[1][2] According to its Safety Data Sheet
(SDS), it is not classified as a hazardous substance.[3][4] However, proper disposal is crucial to
prevent environmental contamination and maintain a safe working environment.

Key Properties:

o Appearance: Translucent white, viscous grease.[3][5]

e Solubility: Insoluble in water.[3][5]

 Stability: Stable under normal conditions and not reactive with common materials.[3][5]

o Hazards: Not classified as hazardous. Spilled product can create a slip hazard.[3][6]

Il. Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1166284?utm_src=pdf-interest
https://www.gracoroberts.com/sealants/dupont-molykote-4-electrical-insulating-compound-dc-4-150-g-tube/
https://www.ebay.com/itm/125970234623
https://www.biconcomponents.co.uk/SDS_DC4-3-_Locked.pdf
https://dynamax.com/images/uploads/papers/G4.pdf
https://www.biconcomponents.co.uk/SDS_DC4-3-_Locked.pdf
https://www.biconcomponents.co.uk/SDS_DC4-4_-Locked.pdf
https://www.biconcomponents.co.uk/SDS_DC4-3-_Locked.pdf
https://www.biconcomponents.co.uk/SDS_DC4-4_-Locked.pdf
https://www.biconcomponents.co.uk/SDS_DC4-3-_Locked.pdf
https://www.biconcomponents.co.uk/SDS_DC4-4_-Locked.pdf
https://www.biconcomponents.co.uk/SDS_DC4-3-_Locked.pdf
https://www.htsspares.com/media/product/document/HRM0636-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

While DC4 is not classified as hazardous, the following table summarizes its key physical and
chemical properties relevant to handling and disposal.

Property Value

Flash Point > 300°C

Density > 1 g/cm? at 20°C
Service Temperature -55°C to 200°C
Solubility in Water Insoluble

lll. Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of DC4 Electrical
Insulating Compound.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety glasses and gloves.[5]

2. Containment of Spills:

 In case of a spill, be aware that the product creates an extremely slippery surface.[3][6]

« |solate the spill area to prevent accidental slips.

3. Collection of Waste Material:

e For unused or waste DC4, scrape up the material using a spatula or other suitable tool.[3][6]

o For spills, absorb the grease with an inert material (e.g., sand, earth, or a commercial
absorbent).

4. Packaging for Disposal:

e Place the collected DC4 waste into a clean, sealable container.[3][6] The container should be
clearly labeled as "DC4 Waste" or "Silicone Grease Waste."
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o Ensure the container is properly sealed to prevent leaks.
5. Waste Stream Determination:

o While DCA4 itself is not classified as hazardous, it should not be disposed of in the regular
trash or poured down the drain due to its insolubility in water.[3][6]

o Consult your institution's Environmental Health and Safety (EHS) office for guidance on the
appropriate waste stream. It will likely be designated as non-hazardous industrial waste or a
similar classification.

6. Final Disposal:
o Transfer the labeled, sealed container to your facility's designated waste collection area.
o Follow your institution's specific procedures for waste pickup and disposal.

IV. Experimental Workflow and Signaling Pathways

As DC4 is a stable, non-reactive compound, there are no associated signaling pathways or
complex experimental workflows for its disposal. The process is a straightforward physical
containment and disposal procedure.

V. Logical Workflow for DC4 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DCA4.
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Start: DC4 Waste Identified

1. Don Personal Protective
Equipment (PPE)

2a. Scrape up unused/ 2b. Absorb spill with
waste DC4 inert material

3. Place waste in a
sealed, labeled container

4. Determine appropriate
waste stream (Consult EHS)

5. Transfer to designated
waste collection area

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of DC4 Electrical Insulating Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

